Tellurium-131

• CAS No.: 14683-12-6
• Molecular Formula: Te
• Molecular Weight: 130.908522 g/mol
• IUPAC Name: tellurium-131
• InChI: InChI=1S/Te/i1+3
• InChI Key: PORWMNRCUJJQNO-AKLPVKDBSA-N
• SMILES: [Te]
• Isomeric SMILES: [131Te]
• Synonyms: Tellurium-131

Description

Tellurium-131 (¹³¹Te) is a radioactive isotope with a half-life of approximately 25 minutes . It is not typically used directly in applied research due to its short half-life, but it is critically important as a nuclear precursor in the production of Iodine-131 (¹³¹I), a cornerstone radionuclide in nuclear medicine . The primary research application of this compound revolves around its decay mechanism. It is the direct daughter of neutron-irradiated Tellurium-130 and undergoes beta decay (β⁻) to form Iodine-131 . This nuclear transformation is harnessed in research reactors to generate ¹³¹I for medical use. The process involves the neutron activation of stable Tellurium-130, which is present in natural tellurium, producing ¹³¹Te which then decays efficiently to ¹³¹I . Research and development efforts focus on optimizing this production route, exploring methods such as dry distillation and wet-distillation to efficiently separate and purify the resulting Iodine-131 from the irradiated tellurium target material . Consequently, this compound itself is of significant interest in fields such as radiochemistry, nuclear physics, and radioisotope production logistics, particularly for developing local and reliable supplies of essential medical isotopes . This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications.

Nuclear Structure and Spectroscopic Characterization of Tellurium 131

Intrinsic Nuclear Properties of the Ground State

The ground state of Tellurium-131 is characterized by several fundamental nuclear properties that have been determined through experimental measurements and theoretical calculations.

The nuclear spin and parity of the this compound ground state have been experimentally determined to be 3/2+. chemlin.orgmit.eduperiodictable.com This assignment is crucial for understanding the arrangement of nucleons within the nucleus according to the nuclear shell model. The 3/2+ state is identified as the lowest energy single-particle state for this isotope. aps.org

The average nuclear binding energy per nucleon is a measure of the stability of the nucleus. For this compound, this value has been calculated to be approximately 8.4112 MeV. chemlin.orgperiodictable.com This value is consistent with the general trend observed in the binding energy curve for nuclei in this mass region.

Precise mass measurements are fundamental to nuclear physics. The mass excess of this compound has been determined to be -85.211307 ± 0.002007 MeV and -85.209473 MeV. mit.eduperiodictable.com The atomic mass is reported as 130.908522 ± 0.000002 atomic mass units (amu). mit.edu The calculated nuclide mass, which does not include the mass of the electrons, is 130.8799978 u. chemlin.org

Table 1: Ground State Properties of this compound

Property	Value
Nuclear Spin and Parity	3/2+
Average Binding Energy per Nucleon	8.4112 MeV
Mass Excess	-85.211307 ± 0.002007 MeV
Atomic Mass	130.908522 ± 0.000002 amu

The magnetic dipole moment (μ) of the this compound nucleus in its ground state has been measured as +0.696(9) nuclear magnetons (μN). chemlin.orgmit.eduperiodictable.com The corresponding nuclear g-factor, a dimensionless quantity that characterizes the magnetic moment, is calculated to be 0.464. chemlin.org These values provide insight into the coupling of the spins and orbital angular momenta of the constituent nucleons.

Investigations of Nuclear Isomeric States (Te-131m, Te-131m2)

This compound possesses two known nuclear isomers, which are metastable excited states of the nucleus with longer half-lives than typical excited states.

The first isomeric state, designated as Te-131m , has an excitation energy of 182.258(18) keV above the ground state. chemlin.orgchemlin.org It has a measured half-life of 33.25 hours. chemlin.orgchemlin.org This isomer has a nuclear spin and parity of 11/2-. chemlin.orgchemlin.org

The second isomer, Te-131m2 , is at a much higher excitation energy of 1940.0(4) keV. chemlin.orgchemlin.org Its half-life is significantly shorter, measured at 93 milliseconds. chemlin.orgchemlin.org The spin and parity for this state are tentatively assigned as (23/2+). chemlin.orgchemlin.org

Table 2: Properties of this compound Isomers

Isomer	Excitation Energy (keV)	Half-life	Nuclear Spin and Parity
Te-131m	182.258(18)	33.25 hours	11/2-
Te-131m2	1940.0(4)	93 milliseconds	(23/2+)

Spin and Parity Assignments for Isomeric Levels

This compound exhibits nuclear isomerism, where its nucleus can exist in metastable excited states for a measurable duration before decaying. wikipedia.org These isomeric states, along with the ground state, are characterized by specific spin and parity quantum numbers (J^π).

The ground state of ¹³¹Te has a spin and parity of 3/2+. aps.orgchemlin.orgperiodictable.com In addition to the ground state, ¹³¹Te has a well-documented long-lived isomeric state, often denoted as ¹³¹ᵐTe. This isomer is identified with a spin of 11/2 and negative parity (11/2-). aps.orgchemlin.orgchemlin.org This 11/2- assignment is consistent with systematic trends observed in other odd-mass tellurium isotopes (from ¹²¹Te to ¹³¹Te), which all feature long-lived isomeric states associated with this particular spin and parity. aps.org A second, much shorter-lived isomer with a proposed spin and parity of (23/2+) has also been identified at a higher excitation energy. chemlin.orgchemlin.org

These spin and parity assignments are crucial for understanding the nuclear shell structure. The 3/2+ ground state and the 11/2- isomeric state are interpreted as single-particle states arising from the motion of the 79th neutron in different available orbitals within the nuclear shell model. aps.org

Spin and Parity Assignments for ¹³¹Te Levels

Nuclear State	Excitation Energy (keV)	Half-Life	Spin and Parity (J^π)
Ground State (¹³¹Te)	0	25.0(1) min	3/2+
Isomer 1 (¹³¹ᵐTe)	182.258(18)	33.25(25) h	11/2-
Isomer 2	1940.0(4)	93(12) ms	(23/2+)

Branching Ratios and Transition Probabilities of Isomeric Decays

The primary long-lived isomer, ¹³¹ᵐTe (11/2-), decays via two principal modes: isomeric transition (IT) to the ¹³¹Te ground state and beta-minus (β⁻) decay to Iodine-131 (B157037) (¹³¹I).

The branching ratio for these decay paths has been determined experimentally. The isomeric transition branch accounts for 25.9(5)% of the decays, while the beta-minus decay branch is dominant at 74.1(5)%. chemlin.org The isomeric transition involves the emission of gamma rays as the nucleus de-excites from the 182.258 keV level to the 3/2+ ground state. chemlin.org This decay is significantly hindered due to the large spin change (ΔJ = 4) and parity change, which classifies it as a magnetic quadrupole (M4) transition, consistent with its long half-life. aps.org

The transition probability, inversely related to the half-life, provides a measure of how "forbidden" a particular decay is. researchgate.net The long half-life of ¹³¹ᵐTe (33.25 hours) reflects a low transition probability, characteristic of spin-trap isomers where a large change in angular momentum is required for decay. chemlin.orgictp.it

Decay Characteristics of ¹³¹ᵐTe Isomer

Decay Mode	Daughter Nuclide	Branching Ratio (%)	Decay Energy
Isomeric Transition (IT)	¹³¹Te	25.9(5)	182.258 keV
Beta-Minus (β⁻)	¹³¹I	74.1(5)	-

Experimental Probes of Nuclear Structure

Shell-Model State Analysis via Nuclear Reactions (e.g., (d,p), (d,t) reactions on Tellurium Isotopes)

Single-nucleon transfer reactions, such as the deuteron-induced (d,p) and (d,t) reactions, are powerful tools for probing the shell-model states of nuclei. In a (d,p) reaction, a neutron is stripped from the deuteron (B1233211) and captured by the target nucleus, while in a (d,t) reaction, a neutron is picked up from the target. By analyzing the energies and angular distributions of the outgoing protons or tritons, one can deduce the orbital angular momentum (l) of the transferred neutron and the spectroscopic factors, which indicate how purely single-particle a given nuclear state is.

Studies on tellurium isotopes, including the ¹³⁰Te(d,p)¹³¹Te reaction, have been instrumental in mapping out the single-particle structure of ¹³¹Te. aps.org These experiments have identified various energy levels in ¹³¹Te and assigned their corresponding orbital angular momentum values. This information is then compared with predictions from shell-model calculations to validate theoretical frameworks. osti.gov The results of these reaction studies show the filling of specific neutron subshells in the region between neutron numbers 50 and 82. aps.org

Identification of Neutron Subshells and Single-Particle Excitations

Data from (d,p) and (d,t) reactions on tellurium isotopes have revealed the systematic filling of the 1h₁₁/₂, 3s₁/₂, and 2d₃/₂ neutron subshells. aps.org In the case of ¹³¹Te, with 79 neutrons (three holes relative to the N=82 closed shell), the ground state (3/2+) is identified as being dominated by a neutron hole in the 2d₃/₂ orbital. aps.orgaps.org The first excited positive-parity state (1/2+) corresponds to a hole in the 3s₁/₂ orbital. aps.org

The long-lived 11/2- isomer at 182.258 keV is a classic example of a single-particle excitation, corresponding to the elevation of a neutron from a lower-energy orbital, creating a hole in the 1h₁₁/₂ subshell. sympnp.org The energy spacing and ordering of these single-particle states provide critical input for refining the parameters of the nuclear shell model in this mass region. aps.orgaps.org Shell-model calculations have shown that the main configuration of the ¹³¹Te ground state is approximately 59% πg₇/₂² νh₁₁/₂⁻² d₃/₂⁻¹. aps.org

Gamma-Ray Spectroscopic Studies (e.g., Crystal Spectrometer, HPGe-detector Applications)

Gamma-ray spectroscopy is a fundamental technique for studying nuclear structure by precisely measuring the energies and intensities of gamma rays emitted during nuclear decay. indico.global Early investigations of the gamma rays from ¹³¹Te were performed using instruments like the crystal spectrometer. aps.org

Modern studies employ high-resolution semiconductor detectors, particularly High-Purity Germanium (HPGe) detectors. mirion.comphysicsopenlab.org These detectors offer vastly superior energy resolution compared to older technologies, allowing for the precise identification and measurement of gamma-ray energies. mirion.com In the context of ¹³¹Te, HPGe detectors are used to study the gamma rays emitted following the beta decay of its parent, ¹³¹Sb, and the isomeric transition of ¹³¹ᵐTe. inl.gov This allows for the construction of detailed level schemes, confirming the energies of excited states and the branching ratios of their decays. indico.global For example, HPGe detectors were used in the production of ¹³¹ᵐTe via the ¹³⁰Te(n,γ) reaction to precisely measure its gamma-ray energies and intensities. inl.gov

Internal Conversion Coefficient (ICC) Determinations

Internal conversion is a decay process that competes with gamma-ray emission. In this process, the excitation energy of the nucleus is transferred directly to an orbital electron, which is then ejected from the atom. The probability of this process occurring is quantified by the Internal Conversion Coefficient (ICC), which is the ratio of the rate of internal conversion to the rate of gamma-ray emission.

The measurement of ICCs provides crucial information about the spin and parity change (multipolarity) of a nuclear transition. ras.ru For the M4 isomeric transition in ¹³¹Te, studies of the internal conversion electron spectra have been performed. aps.org By analyzing the energies of the ejected electrons, researchers can confirm the transition energy and multipolarity. The high multipolarity (M4) of the transition from the 11/2- isomeric state to the 3/2+ ground state suggests a significant internal conversion probability, which is a key feature of such "spin-trap" isomers. wikipedia.orgaps.org

Theoretical Frameworks in Nuclear Structure Physics

The study of the nuclear structure of isotopes like this compound (Te-131) relies on sophisticated theoretical models that aim to describe the complex interactions between nucleons. These frameworks provide a basis for calculating and understanding nuclear properties such as energy levels, spins, and parities.

Application of Pairing Theory for Single-Particle Energy Calculations

Pairing theory is a crucial concept in nuclear physics for describing the interactions between pairs of nucleons. This theory is particularly effective in calculating single-particle energies, which are fundamental to understanding the shell structure of a nucleus. In the case of this compound, which has an odd number of neutrons (79), the pairing of nucleons significantly influences its nuclear properties.

Research on tellurium isotopes, including Te-131, has utilized pairing theory to calculate single-particle energies. aps.org These calculations are essential for interpreting experimental data from reactions such as (d,p) and (d,t), which probe the shell-model states of the nucleus. aps.org For Te-131, studies have identified the filling of the 1h11/2, 3s1/2, and 2d3/2 neutron subshells in the major shell with 50-82 neutrons. aps.org

Theoretical calculations based on pairing theory have determined the ordering and energy levels of these single-particle states. Specifically for this compound, the 3/2+ single-particle state is found to be the lowest in energy. aps.org This theoretical finding is a key aspect of its nuclear structure, explaining the observed ground state spin and parity of 3/2+. chemlin.org

Table 1: Calculated Single-Particle States for this compound

State	Spin/Parity	Relative Energy Level
2d3/2	3/2+	Lowest
3s1/2	1/2+	Higher

This table illustrates the relative energy ordering of key neutron single-particle states in this compound as determined by calculations incorporating pairing theory. aps.org

Configuration-Interaction Approaches within Nuclear Shell Models

The nuclear shell model is a cornerstone of nuclear structure theory, which posits that nucleons occupy discrete energy levels, or shells, analogous to electron shells in atoms. arxiv.orgarxiv.org For complex nuclei like this compound, a configuration-interaction (CI) approach is employed. aps.org This method considers the interactions between valence nucleons—those outside a stable, inert core—and calculates the properties of the nucleus by diagonalizing the Hamiltonian in a basis of possible configurations of these valence nucleons. arxiv.orgaps.org

The CI shell model approach is computationally intensive but provides a detailed description of nuclear states. aps.org For tellurium isotopes, these calculations are performed using specific, realistic Hamiltonians that model the interactions between nucleons. Examples of such Hamiltonians include GCN and JJ55, which are based on the CD-Bonn potential G-matrix but are fitted to different experimental datasets to refine their accuracy. aps.org

These calculations are critical for understanding not just the structure of stable isotopes but also for predicting the behavior of nuclei in other contexts, such as in searches for dark matter where tellurium is used as a target material. aps.org The accuracy of these CI shell model calculations in reproducing experimental energy levels and transition probabilities in tellurium isotopes gives confidence in their predictive power. aps.org

Table 2: Components of a Configuration-Interaction Shell Model Calculation

Component	Description	Relevance to this compound
Inert Core	A stable, doubly magic nucleus (e.g., Tin-132) whose nucleons are considered inactive. arxiv.orgwikipedia.org	For Te-131 (52 protons, 79 neutrons), a common core would be Tin-100 (50 protons, 50 neutrons).
Valence Space	The set of single-particle orbitals available to the nucleons outside the inert core. arxiv.org	For Te-131, this includes the proton orbitals beyond Z=50 and neutron orbitals between N=50 and N=82.
Effective Interaction	A realistic Hamiltonian (e.g., GCN, JJ55) that describes the forces between valence nucleons. aps.org	These are tailored to reproduce experimental data in the mass region of tellurium.

| Diagonalization | The computational process of solving the Schrödinger equation for the given valence space and interaction to obtain eigenvalues (energies) and eigenvectors (wavefunctions). | Provides the predicted energy levels, spins, and parities for Te-131. |

Effective Field Theory (EFT) Applications in Nuclear Interactions

Effective Field Theory (EFT) provides a systematic and model-independent way to describe nuclear forces, consistent with the symmetries of the underlying theory of strong interactions, Quantum Chromodynamics (QCD). aps.orgarxiv.org Instead of describing interactions in terms of quarks and gluons, EFT uses degrees of freedom appropriate for the low energies characteristic of nuclear physics, namely nucleons and pions. aps.org

EFT allows for the construction of nuclear potentials as an expansion in powers of momentum (Q) over a breakdown scale (Λ), which is typically the mass of heavier mesons. infn.it This provides a hierarchical ordering of the interactions, allowing for controlled calculations with theoretical error estimates. researchgate.net All the complex, short-distance physics is encoded in a set of parameters called low-energy constants (LECs), which are determined by fitting to experimental data. infn.it

In the context of nuclei like this compound, EFT is used to derive the fundamental two- and three-nucleon interactions that are the inputs for many-body methods like the configuration-interaction shell model. arxiv.org The application of EFT helps to understand uncertainties in nuclear structure calculations. aps.org For instance, in studies involving tellurium isotopes, Galilean EFT has been used to calculate interactions relevant to particle physics phenomena, and the uncertainties in these calculations are directly tied to the underlying nuclear shell models. aps.org This highlights the crucial link between the fundamental description of nuclear forces provided by EFT and the detailed structural models needed to describe specific nuclei.

Radioactive Decay Systematics of Tellurium 131

Elucidation and Validation of Tellurium-131 Decay Schemes

The decay scheme of this compound (Te-131) has been elucidated and validated through various experimental studies, primarily involving gamma-ray spectroscopy. This compound, with a half-life of approximately 25.0 minutes, undergoes beta-minus (β-) decay to Iodine-131 (B157037) (I-131). chemlin.org This process involves the emission of a beta particle and the subsequent release of energy in the form of gamma rays as the daughter nucleus transitions from excited states to a more stable state.

Early investigations using crystal spectrometers identified several gamma rays associated with the decay of the 25-minute Te-131. aps.org These studies provided initial data on the energies and relative intensities of the emitted gamma rays. aps.org The primary gamma ray was observed at approximately 145 keV, with other notable emissions at 450 keV, 595 keV, 950 keV, and 1140 keV. aps.org It was determined that approximately one 145 keV gamma ray is emitted per beta decay. aps.org

Further and more precise measurements have been compiled and evaluated in nuclear data sheets. The decay of Te-131 is characterized by a beta decay energy of 2233.454 ± 2.308 keV. kaeri.re.kr The ground state of Te-131 has a spin and parity of 3/2+. chemlin.orgkaeri.re.kr It decays 100% via beta emission to various excited states of I-131. chemlin.org

This compound also has a significant nuclear isomer, Tellurium-131m (Te-131m), with a half-life of about 30 to 33.25 hours and a spin and parity of 11/2-. kaeri.re.krchemlin.org This metastable state can decay via two modes: an isomeric transition (IT) to the Te-131 ground state (with a branching ratio of about 22.20% to 25.9%) or a beta decay directly to I-131 (with a branching ratio of about 74.1% to 77.80%). kaeri.re.krchemlin.org The decay of the isomer complicates the observed gamma spectrum, as it introduces additional gamma rays. aps.org For instance, gamma rays at 770 keV and 1140 keV were observed to be prominent in the decay of the 30-hour isomer. aps.org

The comprehensive decay scheme is crucial for applications such as the production of medical radioisotopes, specifically I-131, which is a daughter product of Te-131 decay. thoughtco.comvedantu.com The accurate characterization of gamma-ray energies and intensities is essential for validating the decay model and for quantifying the production yields of I-131. tennessee.edu

Below is a table summarizing the key gamma rays emitted following the beta decay of the Te-131 ground state.

Energy (keV)	Relative Intensity (%)
145 ± 10	100
450 ± 10	24
595 ± 15	~6
950 ± 15	~4
1140 ± 20	~8
Data from early crystal spectrometer measurements. aps.org

Parent Nuclide Contributions to this compound Production

This compound is produced through several nuclear processes, with contributions from the decay of parent nuclides and as a direct product of nuclear fission.

The most direct parent nuclide of this compound is Antimony-131 (Sb-131). chemlin.orgkaeri.re.kr Sb-131 undergoes beta-minus decay to produce Te-131. The decay of Sb-131 is part of a longer isobaric decay chain of mass number A=131, which originates from more neutron-rich nuclides. bnl.gov

A significant source of this compound is nuclear fission. wikipedia.org It is a fission product of heavy elements like uranium and plutonium. wikipedia.orgwikipedia.org For example, in the thermal neutron fission of Uranium-235 (U-235), nuclides with mass number 131 are produced with a certain yield. wikipedia.org This chain includes precursors that rapidly decay to Sb-131, which in turn decays to Te-131. The generation of Te-131 in nuclear reactors is therefore a common occurrence. researchgate.net

Another important production pathway for Te-131 is through neutron capture by a stable isotope of tellurium. Specifically, the irradiation of natural tellurium with neutrons in a nuclear reactor leads to the formation of Te-131. wikipedia.org Natural tellurium contains about 34% of the isotope Tellurium-130 (Te-130). wikipedia.org When Te-130 absorbs a neutron, it becomes this compound. wikipedia.orgresearchgate.net This reaction is a primary method for the commercial production of Iodine-131, as the resulting Te-131 decays into the desired I-131 isotope. tennessee.eduwikipedia.org This process also produces the metastable isomer Te-131m. tennessee.edu The production routes can be summarized as:

Beta Decay of Parent Nuclide:

¹³¹Sb → ¹³¹Te + β⁻

Nuclear Fission:

²³⁵U + n → Fission Products (including the A=131 isobaric chain) → ... → ¹³¹Sb → ¹³¹Te

Neutron Activation:

¹³⁰Te + n → ¹³¹Te

These production pathways highlight the role of Te-131 as an important intermediate in both fundamental nuclear physics studies and in the applied field of radioisotope production.

Production Methodologies of Tellurium 131 for Research Applications

Nuclear Reactor-Based Production via Neutron Activation

The most common method for producing Te-131 is through the neutron activation of stable tellurium isotopes in a nuclear reactor. wikipedia.orgworldresearchersassociations.com This process involves bombarding a tellurium target with neutrons, leading to the formation of radioactive isotopes, including Te-131.

Mechanisms of ¹³⁰Te(n,γ)¹³¹Te Reaction

The primary reaction for producing Te-131 is the neutron capture by Tellurium-130 (¹³⁰Te), which constitutes about 34% of natural tellurium. wikipedia.org When a ¹³⁰Te nucleus absorbs a thermal neutron, it becomes an excited ¹³¹Te nucleus. This excited state rapidly de-excites by emitting a gamma ray (γ), a process known as radiative capture or the (n,γ) reaction. radiologykey.com

The nuclear reaction can be represented as: ¹³⁰Te + n → ¹³¹Te + γ

This reaction results in the formation of two isomers of Tellurium-131: ¹³¹Te and ¹³¹ᵐTe. radiologykey.com ¹³¹Te has a half-life of approximately 25 minutes and decays via beta emission to Iodine-131 (B157037) (¹³¹I). wikipedia.orgiaea.org The metastable isomer, ¹³¹ᵐTe, has a longer half-life of about 30 hours and also decays to ¹³¹I. radiologykey.com The total thermal neutron capture cross-section for the ¹³⁰Te(n,γ) reaction has been determined to be approximately 186 millibarns (mb). tu-darmstadt.de

A study determined that the fractional yield of Te-131 from the neutron absorption of Te-130 followed a normal distribution with a mean and standard deviation of 0.960 ± 0.003. tennessee.edu

Optimization of Reactor Parameters for Yield Enhancement

The yield of Te-131 from neutron activation is highly dependent on several key reactor parameters. Optimizing these parameters is crucial for maximizing production efficiency.

Neutron Flux: The rate of Te-131 production is directly proportional to the neutron flux, which is the number of neutrons passing through a unit area per unit time. radiologykey.comiaea.org Higher neutron fluxes lead to a higher probability of the ¹³⁰Te(n,γ) reaction occurring, thus increasing the yield of Te-131. radiologykey.com Research has shown that increasing the thermal neutron flux is a direct way to enhance radioisotope production. iaea.org

Irradiation Time: The duration of the target's exposure to the neutron flux significantly impacts the amount of Te-131 produced. Initially, the activity of Te-131 increases with irradiation time. However, as the irradiation continues, the decay of the newly formed Te-131 atoms also increases. A state of equilibrium is eventually reached where the rate of production equals the rate of decay. The irradiation time must be carefully chosen to achieve the desired activity level without unnecessary reactor time. nih.govresearchgate.net

The interplay of these variables—neutron flux, irradiation time, and target mass—is complex, and their optimization is essential for efficient and predictable Te-131 production. nih.goviaea.org

Evaluation of Diverse Tellurium Compounds as Target Materials

The chemical form of the tellurium target material plays a significant role in both the irradiation process and the subsequent separation of the desired radioisotope. Various tellurium compounds have been investigated to identify the most suitable target material.

Commonly Used Target Materials:

Compound	Chemical Formula	Key Characteristics
Tellurium Dioxide	TeO₂	Thermally stable, high melting point (733°C), widely used for dry distillation methods. aip.orgresearchgate.net
Tellurium Trioxide	TeO₃	Decomposes at a lower temperature than TeO₂, potentially allowing for easier release of iodine-131. aip.orgtandfonline.com
Telluric Acid	H₆TeO₆ or Te(OH)₆	Used in wet distillation procedures; dehydrates at lower temperatures. aip.orgtandfonline.com
Polymetatelluric Acid	(H₂TeO₄)n	Also used in wet methods and dehydrates upon heating. aip.orgtandfonline.com
Tellurium Pentoxide	Te₅O₁₁	Investigated as an alternative to TeO₂ for potentially more rapid release of iodine-131. aip.orgaip.org

Studies have shown that compounds like TeO₃, H₆TeO₆, (H₂TeO₄)n, and Te₅O₁₁ can release iodine-131 at significantly lower temperatures than TeO₂. aip.orgaip.org This is attributed to their less stable crystal structures, which facilitates thermal decomposition and reduces the risk of tellurium vapor contamination in the final product. aip.org Tellurium dioxide is often favored for its thermal stability during irradiation. aip.orgtandfonline.com The choice between elemental tellurium and tellurium dioxide often depends on whether a dry distillation or wet chemical separation method will be employed post-irradiation. news-medical.net

This compound as a Fission Product in Nuclear Fuel Cycles

This compound is also a notable fission product, meaning it is one of the lighter nuclei formed from the splitting of heavy nuclei like uranium and plutonium in a nuclear reactor. wikipedia.orgiaea.org Specifically, ¹³¹I, the decay product of ¹³¹Te, is a major fission product of uranium-235, uranium-233, and plutonium, accounting for nearly 3% of the total fission products by weight. wikipedia.org

During a severe reactor accident, the chemistry of fission product tellurium can influence the speciation and volatility of iodine, a radiobiologically significant element. iaea.org Under normal operating conditions, the behavior and location of tellurium within the fuel may differ between various reactor types. iaea.org In the event of an accident with significant fuel cladding oxidation, fission-product tellurium can react with tin, an alloying element in the cladding, to form tin telluride. iaea.org At temperatures exceeding 1400 K, various tellurium compounds, including tin telluride and cesium telluride, become volatile. iaea.org

The yield of a specific fission product, like Te-131, is a critical parameter in nuclear engineering and safety analysis. wikipedia.org The distribution of fission product yields can be represented by a curve that typically shows two peaks, with the lighter peak containing isotopes like tellurium.

Predictive Modeling and Experimental Verification of this compound Yields

Accurately predicting and verifying the yield of Te-131 is essential for planning and executing its production for various applications. This involves the development of mathematical models and their validation against experimental data.

Development of Nuclide Activation Differential Rate Equations and Analytical Solutions

The production and decay of Te-131 and related nuclides during neutron irradiation can be described by a system of one-group, nuclide activation, differential rate equations. tennessee.edu These equations represent a mass balance for each nuclide, accounting for its production through neutron capture and its loss through radioactive decay and further neutron absorption. nrc.gov

For the production of ¹³¹I from ¹³⁰Te, the model includes the activation of ¹³⁰Te to ¹³¹Te and ¹³¹ᵐTe, and their subsequent decays. tennessee.edu Analytical solutions to these differential equations can be derived to calculate the number of atoms of each nuclide at any given time during and after irradiation. tennessee.edu Methods such as the Laplace transform have been employed to linearize and solve these systems of equations. tennessee.edu

These analytical solutions serve as the basis for predictive models that can calculate the expected yield of Te-131 and its decay product, ¹³¹I, as a function of irradiation parameters like neutron flux, target mass, and irradiation time. tennessee.eduiaea.org The accuracy of these models is often validated by comparing the calculated results with experimental measurements from research reactors. tennessee.eduiaea.org This process of experimental verification helps to refine the nuclear data and model parameters, leading to more accurate predictions of radioisotope production. tennessee.edu

Integration of Isomeric Decay Contributions (e.g., ¹³¹ᵐTe→¹³¹Te) in Yield Calculations

Neutron capture on a ¹³⁰Te target populates two distinct states of this compound: the ground state, ¹³¹ᵍTe (or simply ¹³¹Te), and a long-lived excited state, or nuclear isomer, known as ¹³¹ᵐTe. edpsciences.orgdiva-portal.org These two isomers possess the same number of protons and neutrons but differ in their nuclear energy levels and have markedly different half-lives. diva-portal.org

¹³¹Te (ground state): Has a spin and parity of 3/2+ and a short half-life of approximately 25.0 minutes. iaea.orgchemlin.orgkaeri.re.kr

¹³¹ᵐTe (isomeric state): Resides at an excitation energy of 182.25 keV, has a spin and parity of 11/2-, and a much longer half-life of about 30 to 33.25 hours. edpsciences.orgchemlin.orgtu-darmstadt.de

The existence of this metastable isomer significantly complicates yield calculations. The ¹³¹ᵐTe state decays via two competing pathways:

Beta Decay (β⁻): It can directly decay to ¹³¹I.

Isomeric Transition (IT): It can decay to the ground state, ¹³¹Te, which then subsequently undergoes its own beta decay to ¹³¹I. iaea.orgkaeri.re.kr

The isomeric transition from ¹³¹ᵐTe to ¹³¹Te provides an additional source of the ground state, and failing to account for it leads to inaccurate yield predictions for both ¹³¹Te and its daughter, ¹³¹I. researchgate.net Research has determined that the isomeric transition of 11/2⁻ ¹³¹ᵐTe to the 3/2⁺ ¹³¹ᵍTe accounts for a significant fraction of the ¹³¹ᵐTe decay. One study measured this branching ratio to be (22.2 ± 1.6) percent. iaea.org Another source concurs with a value of 22.20%. kaeri.re.kr Therefore, accurate models for the production of ¹³¹I from tellurium must incorporate the decay of ¹³¹ᵐTe as a crucial pathway that connects the two routes of formation. researchgate.net

Property	This compound (Ground State)	Tellurium-131m (Isomer)
Symbol	¹³¹Te (or ¹³¹ᵍTe)	¹³¹ᵐTe
Half-life	25.0(1) min chemlin.org	30 - 33.25 h edpsciences.orgiaea.orgchemlin.org
Spin and Parity	3/2+ kaeri.re.kr	11/2- kaeri.re.kr
Decay Mode	β⁻ (100%) chemlin.org	β⁻ (~77.8%) / IT (~22.2%) kaeri.re.kr
Decay Product	¹³¹I chemlin.org	¹³¹I (via β⁻), ¹³¹Te (via IT) kaeri.re.kr

Determination of Neutron Capture Cross-Sections (e.g., Thermal ¹³⁰Te Cross-Section)

The neutron capture cross-section (σ) is a measure of the probability that a nucleus will capture an incident neutron. For the production of ¹³¹Te, the thermal neutron capture cross-section of ¹³⁰Te is a fundamental parameter in the yield calculation equation. tennessee.edu However, significant discrepancies in the reported values for this cross-section exist across scientific literature and nuclear databases, which complicates the accurate prediction of ¹³¹I yields. tennessee.edunih.gov

The reaction ¹³⁰Te(n,γ) can lead to either the ground state (¹³¹ᵍTe) or the isomeric state (¹³¹ᵐTe), and each of these outcomes has its own partial cross-section. epj-conferences.org The total capture cross-section is the sum of these two partial cross-sections. The ratio of the yield of the isomeric state to that of the ground state is known as the isomeric ratio and provides insight into the nuclear reaction mechanism. tu-darmstadt.deresearchgate.net

Various experimental and evaluative efforts have been made to determine the thermal capture cross-section of ¹³⁰Te, resulting in a range of values. For instance, a 2019 study, through modeling and experimental data, determined a functional estimate for the thermal ¹³⁰Te neutron absorption cross-section to be approximately 0.127 ± 0.007 barns when using a natural tellurium target. tennessee.edu Other studies have reported different values for the total cross-section, such as 186 ± 13 millibarns (mb) and 270 ± 20 mb. tu-darmstadt.deescholarship.org These variations highlight the challenges in establishing a single, universally accepted value and underscore the importance of using well-validated data for specific reactor conditions and target compositions.

Study/Report	Reported ¹³⁰Te Thermal Neutron Capture Cross-Section (barns)	Notes
Tomandl et al. (2003) escholarship.org	0.27 ± 0.02	Total cross-section (σ(total))
Tomandl et al. (2003) escholarship.org	0.222 ± 0.044	To ground state (σ(g))
Tomandl et al. (2003) escholarship.org	0.04 ± 0.01	To isomeric state (σ(m))
Honzatko et al. (1984) osti.gov	0.0193 ± 0.002	Total cross-section (σ(n,γ))
Tomandl et al. (2002) tu-darmstadt.de	0.186 ± 0.013	Total thermal neutron capture cross-section
Haffner et al. (2019) tennessee.edu	0.127 ± 0.007	For a 170.7 g natural tellurium target

Radiochemical Separation and Purification Techniques Involving Tellurium 131

Principles of Daughter Isotope (Iodine-131) Separation from Tellurium-131 Matrix

The fundamental principle behind separating Iodine-131 (B157037) from a this compound matrix lies in the different chemical and physical properties of the two elements. Iodine is significantly more volatile than tellurium, a property that is exploited in dry distillation methods. wikipedia.orggoogle.com In these processes, the irradiated tellurium target, often in the form of tellurium dioxide (TeO₂), is heated, causing the ¹³¹I to vaporize while the tellurium matrix remains in a solid or less volatile state. wikipedia.orggoogle.com

Wet chemical methods, on the other hand, rely on the distinct solution chemistry of iodine and tellurium. worldresearchersassociations.comiaea.org These techniques involve dissolving the irradiated target and then using processes like precipitation or ion exchange chromatography to selectively separate the iodine. nih.govsnmjournals.org For instance, tellurium can be precipitated out of a solution, leaving the ¹³¹I to be recovered from the filtrate. snmjournals.org Alternatively, ion exchange resins can be used to selectively adsorb either the iodide or tellurium ions, allowing for their effective separation. worldresearchersassociations.comresearchgate.net The choice of separation method depends on various factors, including the desired purity of the final ¹³¹I product, the scale of production, and the specific chemical form of the tellurium target material.

Dry Distillation Approaches for Volatile Daughter Product Release

Dry distillation is a widely employed technique for separating ¹³¹I from irradiated tellurium targets due to its relative simplicity and the high purity of the resulting product. wikipedia.orggoogle.comiaea.org This method capitalizes on the significant difference in vapor pressure between iodine and tellurium compounds. wikipedia.org

Methodological Principles and Apparatus Configurations

The core principle of dry distillation involves heating the neutron-irradiated tellurium-containing material, typically tellurium dioxide (TeO₂), in a furnace. google.comgoogle.com As the temperature increases, the more volatile ¹³¹I is released from the solid matrix and transported by a carrier gas or under vacuum to a colder collection point, where it condenses. google.comgoogle.com

A typical apparatus for dry distillation consists of a quartz distillation vessel to hold the irradiated target, a furnace to provide controlled heating, a vacuum system to facilitate the transfer of volatile iodine, and a cold trap or a collection column to capture the separated ¹³¹I. google.comgoogle.com The irradiated TeO₂ is heated to temperatures ranging from 600°C to 800°C. google.comgoogle.com The evolved ¹³¹I vapor is then passed through a system designed to trap it, which can be a cold surface or a column packed with a material like alumina. google.com The collected ¹³¹I is subsequently dissolved in a dilute alkaline solution, such as sodium hydroxide (B78521), to produce sodium iodide (Na¹³¹I). wikipedia.orggoogle.com

To enhance the efficiency and purity of the separation, pre-heating the TeO₂ at around 550°C to 600°C before irradiation is a crucial step. google.com This pre-treatment helps to remove any elemental tellurium, which could otherwise co-distill with the iodine and contaminate the final product. google.com It also appears to modify the lattice structure of the TeO₂, facilitating a more efficient release of ¹³¹I during the subsequent distillation process. google.com

Thermochromatographic Analysis of Iodine Release Kinetics from Tellurium Compounds

Thermochromatography is a powerful analytical technique used to study the release behavior of volatile species like Iodine-131 from solid matrices as a function of temperature. researchgate.net This method provides valuable insights into the kinetics of ¹³¹I release from various tellurium compounds, aiding in the optimization of dry distillation processes. researchgate.netjst.go.jp

Studies have shown that the release of ¹³¹I from tellurium compounds is closely linked to the thermal decomposition of the target material. researchgate.netjst.go.jp By analyzing the thermochromatograms, which plot the amount of released radioactivity against the temperature of the column, researchers can determine the optimal temperature ranges for efficient ¹³¹I release. For instance, thermochromatographic studies of ¹³¹I released from irradiated Te₅O₁₁, H₆TeO₆, (H₂TeO₄)n, and TeO₃ have demonstrated that these compounds can release ¹³¹I at temperatures significantly lower than those required for TeO₂. researchgate.netjst.go.jp This rapid release at lower temperatures is attributed to the thermal decomposition of these compounds, which disrupts the crystal lattice and allows the trapped ¹³¹I to escape more readily. researchgate.netjst.go.jp

The thermochromatograms can also reveal the chemical species of the released iodine. Under a helium atmosphere, radioiodine deposited in a temperature zone of 375-275°C, suggesting the volatilization of a specific iodine-containing species at around 300°C. tandfonline.com

Strategies for Minimizing Tellurium Vapor Contamination in Final Products

A significant challenge in the dry distillation of ¹³¹I is the potential for contamination of the final product with vaporized tellurium. researchgate.net Since high temperatures are often required to achieve a good yield of ¹³¹I from TeO₂, there is a risk that the tellurium target material itself will volatilize and co-deposit with the iodine. tandfonline.com

Several strategies have been developed to mitigate this issue. One effective approach is to use tellurium compounds that release ¹³¹I at lower temperatures. researchgate.netjst.go.jp As demonstrated by thermochromatographic studies, compounds like Te₅O₁₁, H₆TeO₆, and TeO₃ decompose and release ¹³¹I at temperatures where the vapor pressure of tellurium is negligible, thus minimizing the risk of contamination. researchgate.netjst.go.jp

Another strategy involves pre-treating the tellurium dioxide target before irradiation. Heating the TeO₂ in an oxygen-containing atmosphere prior to neutron bombardment helps to oxidize any elemental tellurium, which is more volatile than the oxide form. google.com This pre-heating step significantly reduces the amount of tellurium that can vaporize during the subsequent distillation process. google.com

Careful control of the distillation temperature and the use of efficient trapping systems are also crucial. google.comgoogle.com By maintaining the distillation temperature within the optimal range for ¹³¹I release without excessive tellurium volatilization, and by using collection systems that can selectively trap iodine, the purity of the final product can be significantly enhanced.

Wet Chemical Separation Methods

Wet chemical methods offer an alternative to dry distillation for the separation of Iodine-131 from tellurium targets. These techniques involve dissolving the irradiated tellurium material and then employing various chemical procedures to isolate the ¹³¹I. worldresearchersassociations.comiaea.org

Ion Exchange Chromatography (e.g., Dowex Resins, Activated Charcoal Columns)

Ion exchange chromatography is a powerful and widely used wet chemical method for separating ¹³¹I from tellurium. worldresearchersassociations.comresearchgate.net This technique leverages the ability of ion exchange resins to selectively bind either iodide or tellurium ions from a solution.

Dowex Resins: Anion exchange resins, such as Dowex-1x8, have proven to be effective in separating ¹³¹I. worldresearchersassociations.comnih.gov In a typical process, the irradiated TeO₂ target is dissolved, and the resulting solution is passed through a column packed with the Dowex resin. worldresearchersassociations.com The iodide ions (¹³¹I⁻) are retained by the resin, while the tellurium species pass through. worldresearchersassociations.com The captured ¹³¹I can then be eluted from the column using a suitable eluent, such as a solution of tetrabutylammonium (B224687) bromide (TBAB). worldresearchersassociations.com This method has been shown to produce Na¹³¹I with high yield (around 90.63%) and excellent radionuclidic and radiochemical purity. worldresearchersassociations.com

Studies have also explored the use of cation exchange resins, like Dowex 50WX8, in combination with complexing agents. researchgate.netnih.gov In this approach, tellurium forms cationic complexes with thiourea (B124793) in an acidic medium, which are then strongly adsorbed onto the cation exchange resin, allowing the ¹³¹I to remain in the solution. researchgate.netnih.gov

Activated Charcoal Columns: Activated charcoal is another effective and inexpensive material used in column chromatography for ¹³¹I separation. nih.govsnmjournals.orgresearchgate.net The principle involves the adsorption of iodine onto the surface of the activated charcoal. The irradiated TeO₂ can be dissolved in an alkaline solution, and after a series of pH adjustments and filtration to remove the tellurium, the solution containing ¹³¹I is passed through an activated charcoal column. snmjournals.org The iodine is adsorbed onto the charcoal, which is then washed to remove any remaining impurities. snmjournals.org The purified ¹³¹I can be eluted from the column with a hot sodium hydroxide solution. snmjournals.org This method can achieve a radiochemical purity of over 99% and offers the advantage of generating minimal liquid radioactive waste. snmjournals.org

Resin/Adsorbent	Separation Principle	Eluent	Reported Yield	Reported Purity	Reference
Dowex-1x8	Anion Exchange	Tetrabutylammonium bromide (TBAB)	~90.63%	Radionuclidic: 99.18%, Radiochemical: 99.05%	worldresearchersassociations.com
Dowex-1x8	Anion Exchange	-	~92%	Radionuclidic & Radiochemical: ~99%	nih.gov
Dowex 50WX8	Cation Exchange (with thiourea)	-	-	-	researchgate.netnih.gov
Activated Charcoal	Adsorption	Hot 1N NaOH	75-80% (elution)	Radiochemical: >99%	snmjournals.org
Activated Charcoal	Adsorption	-	75-85% (overall)	Radionuclidic & Radiochemical: ~99%	nih.gov

Studies on Distribution Coefficients (Kd) in Various Chemical Systems

The distribution coefficient (Kd) is a critical parameter in the development of ion-exchange chromatography methods for separating this compound from Iodine-131. It quantifies the relative affinity of an ion for the ion-exchange resin versus the solution phase. Several studies have investigated the Kd values for tellurium and iodine in different chemical environments to optimize their separation.

One study focused on the use of a cation exchange resin, Dowex 50WX8, in hydrochloric acid (HCl) solutions, both with and without the presence of thiourea. researchgate.net In the absence of thiourea, it was observed that at a low HCl concentration of 0.1 M, Tellurium(IV) is significantly retained by the resin. researchgate.net This is attributed to the existence of tellurium as the cationic species [Te(OH)₃]⁺ under these conditions. researchgate.net As the HCl concentration increases, the retention of tellurium decreases. researchgate.net

The addition of thiourea, which forms a stable complex with tellurium in an acidic medium, significantly influences the distribution coefficients. researchgate.net Research demonstrated that the uptake of tellurium on Dowex 50WX8 resin reached a maximum of 98% in the presence of 0.1 M thiourea in 0.1 M HCl. researchgate.net In contrast, the uptake of ¹³¹I under the same conditions was minimal, at only 1.96%. researchgate.net This stark difference in distribution coefficients forms the basis for their effective separation using this system.

Another approach utilized an anion exchanger, Dowex 1x8, with sodium hydroxide (NaOH) as the solvent. worldresearchersassociations.com This research determined a distribution coefficient of 60.29 mL/gram for the separation of Na¹³¹I from a tellurium target, highlighting the effectiveness of an anionic exchange system. worldresearchersassociations.com The study emphasized the importance of determining the distribution coefficient to identify the optimal solvent, its concentration, and the necessary shaking time for efficient separation via column chromatography. worldresearchersassociations.com

The following table summarizes the findings on distribution coefficients in different systems:

Resin	Chemical System	Target Ion	Kd Value/Uptake	Reference
Dowex 50WX8	0.1 M HCl + 0.1 M Thiourea	Tellurium	98% uptake	researchgate.net
Dowex 50WX8	0.1 M HCl + 0.1 M Thiourea	Iodine-131	1.96% uptake	researchgate.net
Dowex 1x8	2 N NaOH	Iodine-131	60.29 mL/gram	worldresearchersassociations.com

These studies underscore the importance of systematically investigating distribution coefficients to tailor separation protocols for specific applications, ensuring high separation efficiency between this compound and Iodine-131.

Optimization of Elution and Washing Parameters for Efficient Separation

The efficiency of separating this compound from Iodine-131 using chromatographic methods is highly dependent on the optimization of elution and washing parameters. These parameters are fine-tuned to ensure that the target radionuclide is selectively eluted while impurities are either retained on the column or washed away.

In ion-exchange chromatography, the composition and concentration of the eluent, as well as the washing solutions, are critical. For instance, in a method using a Dowex 1x8 anion exchange resin to separate ¹³¹I from a tellurium target, tetrabutylammonium bromide (TBAB) was employed as the eluent. worldresearchersassociations.com The subsequent addition of 2 N NaOH to the eluate was a key step in producing Na¹³¹I. worldresearchersassociations.com

Another study involving a charcoal column for separation detailed a washing step with 1N HCl and water after loading the sample. snmjournals.org The elution of ¹³¹I⁻ was then achieved using hot 1N NaOH solution. snmjournals.org This highlights how temperature can also be a crucial parameter in the elution process.

The optimization process often involves a systematic variation of parameters to find the ideal conditions. This can include:

Eluent Concentration: The concentration of the eluting agent can significantly impact the speed and selectivity of elution.

pH of Eluent and Washing Solutions: The pH determines the charge of the species involved and their interaction with the stationary phase.

Flow Rate: The rate at which the mobile phase passes through the column affects the resolution and processing time.

Temperature: As seen in the charcoal column example, temperature can influence the kinetics of elution.

Volume of Washing and Elution Buffers: Using appropriate volumes ensures complete removal of unbound substances and efficient recovery of the target compound. unc.edu

A study using a tiny Dowex-1 column for the separation of ¹³¹I from an irradiated tellurium dioxide target involved washing the column with 0.1N NaOH and water. snmjournals.org The ¹³¹I was then eluted with a solution of tetrabutyl ammonium (B1175870) bromide in methylene (B1212753) chloride. snmjournals.org This multi-step elution and washing procedure was essential for achieving high purity.

The following table provides examples of optimized elution and washing parameters from different studies:

Separation Method	Washing Solution(s)	Eluent	Key Optimization Parameters	Reference
Dowex 1x8 Chromatography	-	Tetrabutylammonium bromide (TBAB), followed by 2 N NaOH	Eluent composition	worldresearchersassociations.com
Activated Charcoal Column	1N HCl, Water	Hot 1N NaOH	Eluent temperature	snmjournals.org
Tiny Dowex-1 Column	0.1N NaOH, Water	Tetrabutyl ammonium bromide in methylene chloride	Multi-step elution	snmjournals.org

By carefully optimizing these parameters, researchers can develop robust and reproducible separation methods that yield a high-purity product.

Precipitation and Solvent Extraction Techniques in Tellurium-Iodine Systems

Beyond chromatographic methods, precipitation and solvent extraction are also valuable techniques for the separation of tellurium and iodine. These methods exploit differences in solubility and distribution between two immiscible liquid phases.

Precipitation Techniques

Precipitation is often used as an initial step to remove the bulk of the tellurium target material. In one method, an alkaline solution of irradiated TeO₂ was acidified to a pH of 6-7 to precipitate out the tellurium. snmjournals.org Another approach involves precipitating the tellurium compound with barium hydroxide to form a tellurite (B1196480) or tellurate (B1236183). google.com Heating the resulting solution then crystallizes the precipitate, liberating the contained iodine. google.com

A study on the precipitation of radiotellurium from sulfate (B86663) media found that the highest precipitation yield was achieved in the pH range of approximately 4 to 6. researchgate.net It is also noted that after the primary separation of ¹³¹I, any residual tellurium can be managed. For instance, after the volatilization of ¹³¹I, the remaining solution can be acidified to facilitate further purification steps. researchgate.net

Solvent Extraction Techniques

Solvent extraction offers a selective method for separating iodine from tellurium. One study developed a method based on the extraction of iodide using 2-mercaptobenzothiazole (B37678) (2-HMBT) in chloroform (B151607). researchgate.net The optimal conditions for the extraction of ¹³¹I were found to be with a 1% 2-HMBT solution in chloroform from an 8.0-11.0 N HCl medium. researchgate.net This method proved effective for separating ¹³¹I from irradiated tellurium oxide. researchgate.net

Another study investigated the separation of no-carrier-added (nca) iodine from a bulk antimony oxide target using various methods, including solvent extraction with carbon tetrachloride (CCl₄). researchgate.net While this was for an antimony target, it demonstrates the principle of using an organic solvent to selectively extract iodine. The distribution ratio of radioiodine and tellurium has also been studied as a function of HCl concentration in a solvent extraction process using 3 mM TBAB in ethyl acetate. akjournals.com

The combination of these techniques can be particularly effective. For example, a process might involve an initial precipitation of the tellurium target, followed by solvent extraction to purify the iodine-containing supernatant. researchgate.netnih.gov

The following table summarizes key aspects of precipitation and solvent extraction techniques:

Technique	Method Details	Target of Separation	Key Findings	Reference
Precipitation	Acidification of alkaline TeO₂ solution to pH 6-7	Tellurium	Effective for bulk tellurium removal	snmjournals.org
Precipitation	Use of barium hydroxide to precipitate tellurium as tellurite/tellurate	Tellurium	Heating liberates iodine from the precipitate	google.com
Solvent Extraction	2-mercaptobenzothiazole (2-HMBT) in chloroform	Iodine-131	Full extraction achieved in 8.0-11.0 N HCl	researchgate.net

These methods provide versatile tools for the separation of tellurium and iodine, often tailored to the specific requirements of the production process.

Post-Separation Purity Assessment (excluding radiopharmaceutical purity for clinical use)

Following the separation of this compound from Iodine-131, a thorough assessment of the purity of the separated products is essential. This evaluation focuses on the chemical purity and the recovery yield of tellurium.

The chemical purity of the separated tellurium is a critical measure of the effectiveness of the separation process. The goal is to minimize the presence of any residual iodine and other potential contaminants. Various analytical techniques are employed to determine the levels of impurities.

One common method for assessing chemical purity is Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES). researchgate.net This technique can detect and quantify trace amounts of elements, providing a detailed impurity profile. For example, in the separation of radioiodine, ICP-OES was used to determine the chemical purity of the final product, with only trace amounts of antimony being detected. researchgate.net

The presence of other tellurium isotopes in the original target material can also lead to the formation of other radionuclides, which may be considered impurities. researchgate.net For instance, natural tellurium contains several isotopes, and their activation can produce unwanted radionuclides. researchgate.net Therefore, the purity assessment may also involve checking for these isotopic impurities.

It has been noted that even with low levels of contaminants, the presence of certain chemical impurities can be detrimental for subsequent applications, necessitating their separation. amazonaws.com The tellurium impurity levels are highly dependent on the chosen separation technique. researchgate.net

The recovery yield of tellurium is a measure of the efficiency of the separation process in terms of retrieving the valuable target material for potential reuse. A high recovery yield is economically and environmentally desirable.

Several studies have reported high recovery yields for tellurium. In a method involving precipitation followed by charcoal column chromatography for ¹³¹I separation, a quantitative post-irradiation recovery of the TeO₂ target material of 98-99% was achieved. nih.gov This recovered tellurium was in a form suitable for reuse in subsequent irradiations. nih.gov

Another simple method using a tiny Dowex 1 column for ¹³¹I separation also reported a high recovery yield of tellurium of over 99% from the waste solution by simple precipitation at pH 5-6. snmjournals.org Similarly, a method utilizing a charcoal column for separation reported a quantitative recovery of tellurium (~99%). snmjournals.org

The following table provides a summary of reported tellurium recovery yields from different separation processes:

Separation Method	Tellurium Recovery Yield	Reference
Precipitation followed by Charcoal Column Chromatography	98-99%	nih.gov
Tiny Dowex 1 Column Chromatography	>99%	snmjournals.org
Charcoal Column Chromatography	~99%	snmjournals.org

These high recovery yields demonstrate that modern separation techniques can be both effective in purifying the desired product and efficient in conserving the starting material. The average recovery of tellurium from copper anode sludge, a primary source, is reported to be between 70% and 80%, with some processes reaching a theoretical maximum of over 90%. tandfonline.com

Theoretical and Computational Modeling of Tellurium 131 Nuclear Processes

Nuclear Data Evaluation and Maintenance of Libraries

Evaluated nuclear data libraries are comprehensive collections of recommended nuclear data. For Tellurium-131, the data is primarily derived from the neutron capture reaction on Tellurium-130. These libraries are crucial for reactor physics calculations, including the production of Iodine-131 (B157037), for which this compound is a precursor. core.ac.uk Key international libraries include the Japanese Evaluated Nuclear Data Library (JENDL) and the Evaluated Nuclear Data File (ENDF/B). core.ac.uk However, significant discrepancies can exist between different libraries for the same parameters, highlighting the ongoing need for evaluation and validation. researchgate.net

The evaluation of neutron nuclear data for tellurium isotopes is a continuous process for maintaining and updating libraries like JENDL. tandfonline.com In the resolved resonance region, parameters describe the low-energy behavior of cross sections. For many tellurium isotopes, these parameters in recent library versions, such as JENDL-4.0, have been carried over from older evaluations, some of which are based on measurements and models from over two decades ago. tandfonline.com

For energies above the resolved resonance region, statistical model codes are employed to evaluate fast-neutron cross sections. tandfonline.com However, literature reviews indicate a significant lack of experimental data specifically for the neutron absorption cross-sections of this compound itself. core.ac.uk Consequently, its cross-section data in libraries are often based on theoretical calculations and systematics rather than direct measurement. The focus of evaluation often lies on its precursor, Tellurium-130, whose neutron capture leads to the formation of this compound. aps.org

The primary formation pathway for this compound is through the neutron-induced activation of the stable isotope Tellurium-130 via the (n,γ) reaction. nih.govworldresearchersassociations.com The cross-section of this reaction is a critical parameter for calculating the production yield of Te-131 and its daughter product, Iodine-131. nih.gov Evaluations of this thermal neutron capture cross-section have yielded varying results across different studies and data libraries. For example, one study reported a thermal capture cross-section for the ¹³⁰Te(n,γ)¹³¹Te reaction of 0.27 ± 0.02 barns. unt.edu

Discrepancies in the evaluated cross-sections for ¹³⁰Te are notable between different nuclear data libraries. A comparison between the JENDL-3.2 and ENDF/B-VII.1 libraries revealed a difference of about 30% in the calculated one-group cross-sections for this reaction, which directly translates to a similar level of uncertainty in the calculated I-131 concentrations. core.ac.ukresearchgate.net These differences underscore the importance of continuous and rigorous evaluation of activation cross-sections for tellurium isotopes, which are needed for applications such as the decommissioning of light water reactors. tandfonline.com

Neutron Capture Cross-Section Data for the Formation of this compound

Reaction	Cross-Section Type	Reported Value (barns)	Data Library / Source
¹³⁰Te(n,γ)¹³¹Te	Thermal Capture	0.27 ± 0.02	Tomandl, et al. (2003) unt.edu
¹³⁰Te(n,γ)	One-Group Constant	0.085	JENDL-3.2 researchgate.net
¹³⁰Te(n,γ)	One-Group Constant	0.060	ENDF/B-VII.1 researchgate.net

Advanced Nuclear Reaction Models

To compensate for the scarcity of experimental data, particularly for unstable nuclei like this compound, advanced nuclear reaction models are employed. These models describe the mechanisms of interaction between a projectile (like a neutron) and a target nucleus.

The compound nucleus model assumes that the incident particle is captured by the target nucleus, forming a highly excited compound system. This system exists for a relatively long time, allowing its energy to be shared among all nucleons before a particle is emitted. infn.it This mechanism is dominant at lower projectile energies. infn.it

For neutron interactions with tellurium isotopes, the statistical model of the compound nucleus has been shown to be predominant in governing certain reactions, such as (n, 2n) reactions around 14 MeV. researchgate.net The Hauser-Feshbach statistical theory is a key component of this approach, used to analyze compound nucleus cross-sections. ictp.it A statistical treatment of reaction data for tellurium targets has been explained in terms of Ericson fluctuation theory, which describes fluctuations in cross-sections arising from the properties of the compound nucleus. researchgate.net These models are fundamental in calculating the probability of the ¹³⁰Te nucleus capturing a neutron to form the excited compound nucleus ¹³¹Te*, which then de-excites to the ground or isomeric state of this compound.

As the energy of the incident neutron increases (typically above 10 MeV), other reaction mechanisms become significant. arxiv.org Nuclear reactions in this energy range are often described as a combination of three processes: compound nucleus, pre-equilibrium emission, and direct reactions. iaea.org

Direct Reactions: These are fast processes where the incident particle interacts with only a few nucleons on the nuclear surface, without forming a compound nucleus. infn.it This mechanism is typically modeled using frameworks like the Distorted-Wave Born Approximation (DWBA). arxiv.org

Pre-equilibrium Reactions: This is an intermediate process that occurs after the initial direct interaction but before the establishment of full statistical equilibrium characteristic of a compound nucleus. infn.itarxiv.org Classical approaches like the exciton model are widely used to describe this stage. arxiv.org

For comprehensive modeling of neutron-induced reactions on tellurium isotopes across a wide energy range, it is necessary to include contributions from both pre-equilibrium and direct-reaction mechanisms in addition to the compound nucleus process. arxiv.org The separation of experimental spectra into these different components is often model-dependent, with the nuclear level density being a crucial, yet uncertain, input parameter. aps.org

The optical model simplifies the complex interactions between a nucleon and a nucleus by representing the nucleus as a potential well. oecd-nea.org This potential has both a real part, describing elastic scattering, and an imaginary part, accounting for absorption into non-elastic reaction channels. oecd-nea.org

For nuclei that are not perfectly spherical, the simple optical model is often insufficient. The coupled-channels formalism is an extension that explicitly includes the coupling to collective excited states of the target nucleus, such as rotational or vibrational states. oecd-nea.orgresearchgate.net This approach is essential for an accurate description of experimental data for deformed nuclei. epj-conferences.org Since tellurium isotopes exhibit collective structures, coupled-channels calculations are vital for accurately modeling neutron-nucleus interactions. researchgate.net These calculations provide the transmission coefficients necessary for compound nucleus models like the Hauser-Feshbach theory and are a foundational step in the evaluation of nuclear cross-sections for isotopes in this mass region. ictp.itresearchgate.net

Computational Simulations for Reaction Yields and Isotopic Activity

The production and decay of this compound (Te-131) are governed by complex nuclear processes that can be modeled with high fidelity using computational simulations. These simulations are essential for predicting the yield of Te-131 and its subsequent decay products, such as Iodine-131 (I-131), in environments like nuclear reactors. The core of these simulations involves solving a system of differential equations that describe the rate of change of each nuclide in a decay chain.

The mathematical framework for describing the abundances of isotopes in a decay chain over time is the Bateman equation, a system of first-order ordinary differential equations. wikipedia.org For a chain involving the production of Te-131 from Tellurium-130 (Te-130) and its subsequent decay, the system describes the concentration of each nuclide.

Solving these equations, especially for complex chains, requires robust numerical methodologies. A powerful approach involves the following steps:

Laplace Transform : The system of differential rate equations is first linearized using the Laplace transform. This mathematical operation converts the differential equations in the time domain into a system of algebraic equations in the frequency domain, which are simpler to manipulate. tennessee.eduiaea.org

Gaussian Elimination : The resulting system of linear algebraic equations can be expressed in matrix form. Gaussian elimination, a standard algorithm in linear algebra, is then employed to solve this matrix equation for the variables of interest. tennessee.edumit.edugeeksforgeeks.org

Cauchy's Residue Theorem : To obtain the final solution, which describes the number of atoms of each nuclide as a function of time, the inverse Laplace transform must be applied. Cauchy's residue theorem is a powerful tool from complex analysis used to compute these inverse transforms, yielding the analytical solutions for the nuclide concentrations. tennessee.eduwikipedia.orguregina.ca

This sequence of mathematical operations provides a precise, analytical solution for the quantity of Te-131 and other isotopes in the chain at any given time during activation and decay. tennessee.edu

While analytical solutions provide a clear mathematical model, their accuracy depends on the precise knowledge of various nuclear parameters, such as neutron absorption cross-sections and decay constants. These parameters often have inherent uncertainties from experimental measurements or theoretical calculations. Monte Carlo analysis is a computational method used to understand how these uncertainties propagate through the model and affect the final calculated yields. tennessee.edu

In the context of Te-131 production, a Monte Carlo analysis involves running the simulation thousands or millions of times. In each run, the input parameters (e.g., the Te-130 thermal neutron absorption cross-section) are randomly sampled from their respective probability distributions. This process generates a large dataset of possible outcomes for the I-131 yield, which is a direct product of Te-131 decay.

By analyzing this dataset, a statistical distribution of the expected yield is obtained. This allows for:

Parameter Estimation : By comparing the simulation results to experimental data, statistical methods like the Gauss-Newton algorithm can be used to determine the best-fit values for uncertain parameters. tennessee.edu

Uncertainty Quantification : The spread or variance in the distribution of the simulation outcomes provides a quantitative measure of the uncertainty in the calculated isotopic activity. tennessee.edunih.gov

For instance, a Monte Carlo analysis of the neutron irradiation of natural tellurium to produce I-131 (via Te-131) yielded specific estimates for key parameters and their uncertainties, as shown in the table below. core.ac.uk

Parameter	Best-Fit Value	Standard Deviation
Thermal Te-130 Neutron Absorption Cross-Section	0.127 barns	± 0.007 barns
Fractional Yield of Te-131 from Te-130 Neutron Absorption	0.960	± 0.003
Optimal Cooling Time for Maximum I-131 Activity	3.87 hours	± 0.02 hours

This interactive table presents data from a Monte Carlo analysis used to refine parameters in the production chain involving this compound. core.ac.uk

The complex calculations involved in solving nuclide activation and decay equations, especially when coupled with Monte Carlo simulations, necessitate the use of specialized computer codes. These codes are designed to handle the extensive nuclear data libraries and perform the sophisticated mathematical operations required.

Fortran, particularly versions like Fortran90, has historically been and continues to be a prominent programming language in the nuclear physics and engineering communities due to its efficiency in handling numerical computations. Studies on the feasibility of I-131 production from tellurium dioxide have utilized codes written in Fortran90 to calculate the resulting isotopic activity under various irradiation conditions. researchgate.net Other specialized codes, such as FPGS90, are also used for the broader calculation of radioactive nuclide generation, depletion, and decay heat in nuclear fuel. iaea.org These computational tools are indispensable for accurately modeling the nuclear processes involving this compound.

Quantifying Nuclear Structure Uncertainties in Fundamental Physics Research (e.g., Dark Matter Detection via Tellurium Dioxide)

Beyond its role in radioisotope production, the nuclear structure of tellurium isotopes is of significant interest in fundamental physics research, particularly in the search for dark matter. Experiments such as the Cryogenic Underground Observatory for Rare Events (CUORE) use large arrays of Tellurium Dioxide (TeO₂) crystals as detectors to search for interactions from weakly interacting massive particles (WIMPs), a leading dark matter candidate. aps.orgcern.ch

The sensitivity of these experiments depends critically on the theoretical understanding of how a WIMP would interact with a tellurium nucleus. This interaction is governed by the internal structure of the nucleus—the arrangement and quantum states of its protons and neutrons. The theoretical description of this structure is derived from nuclear shell models. arxiv.org

However, different nuclear shell models can produce slightly different predictions for the nuclear structure. These differences introduce theoretical uncertainties into the interpretation of experimental data. cern.charxiv.org When an experiment places an upper limit on the WIMP-nucleus interaction strength, this limit is subject to the uncertainties from the underlying nuclear model. arxiv.org

Research has shown that for tellurium isotopes, these nuclear structure uncertainties can be substantial, in some cases reaching over 100% for certain types of interactions. aps.orgscoap3.org This means the confidence in the limits placed on dark matter properties is directly impacted by the precision of the nuclear models. Quantifying these uncertainties is a crucial aspect of the research, ensuring that the results from experiments using tellurium-based detectors are robustly understood. aps.org

Tellurium Isotope	Interaction Type (Operator)	Uncertainty in Upper Limit
Te-123	Nucleon Spin-Dependent	Up to 25%
Te-129	Neutron Coupling (c¹³)	Very Large
Various Isotopes	Nucleon Spin-Independent	No Significant Uncertainty

This interactive table illustrates how uncertainties stemming from nuclear shell models affect the calculated upper limits for different WIMP-nucleon interactions with various tellurium isotopes. aps.org

Environmental Behavior and Fate of Tellurium Radionuclides Non Biological Research Focus

Release and Dispersion Dynamics in Nuclear Accidents (e.g., Chernobyl, Fukushima Daiichi Events)

Significant quantities of tellurium radionuclides have been released into the environment during major nuclear power plant accidents. publish.csiro.au In the Chernobyl disaster of 1986, an estimated 10% of the reactor's tellurium inventory was released into the atmosphere. nih.gov These releases, which continued for ten days, included radioactive gases, condensed aerosols, and fuel particles. coe.int The radioactive cloud from Chernobyl became segmented, with different sections traveling towards Scandinavia and Southeast Asia, eventually dispersing across the Northern Hemisphere. nih.gov

The Fukushima Daiichi accident in 2011 also resulted in the atmospheric release of radioactive materials, including tellurium isotopes. jaea.go.jpbfs.de While the quantity of released noble gases exceeded that of Chernobyl, the land area contaminated by long-lived radionuclides like Cesium-137 was smaller. oup.com Studies of the Fukushima release indicate that tellurium behaved primarily as a particulate species that condensed at high temperatures. nih.gov There was no significant evidence found for the transport of tellurium as more volatile vapor species, such as organic tellurides. nih.gov The ratio of tellurium isotopes (specifically ¹²⁹ᵐTe) to cesium isotopes (¹³⁷Cs) in soil samples south-southwest of the Fukushima plant suggested a difference in either the source terms or the environmental behavior between the two elements. jaea.go.jp

The following table provides a comparative overview of radionuclide releases from the Chernobyl and Fukushima Daiichi accidents.

Radionuclide	Chernobyl Release (PBq)	Fukushima Daiichi Release (PBq)
Iodine-131 (B157037)	1,800	120
Cesium-137	85	8.8
Tellurium-132	~250 (Estimated)	88
Noble Gases	6,500	15,000
Data sourced from multiple analyses and reports on the accidents. coe.intoup.com

Environmental Persistence and Proposed Transport Mechanisms

Despite the non-negligible amounts released in nuclear accidents, tellurium radionuclides are not as extensively monitored as other fission products, leading to gaps in understanding their dispersion and fate. publish.csiro.au However, studies indicate that they exhibit medium-term persistence in the environment. publish.csiro.auresearchgate.net The transport of tellurium from its release point is governed by complex processes. igdtp.euskb.se

Initial transport is primarily atmospheric, as aerosols. nih.govnks.org Once deposited, its mobility and persistence are influenced by its chemical form and interactions with the local environment. researchgate.net The behavior of tellurium isotopes released from Fukushima has been compared with that of ¹³⁷Cs, which exists exclusively as a particulate species in the air at environmental temperatures. nih.gov While there are uncertainties, the transport behavior of tellurium was found to be consistent with that of a particulate species. nih.govtandfonline.com Research into the biogeochemical behavior of stable tellurium is considered a viable approach to developing more accurate dispersion scenarios for its radioactive isotopes following an accident. publish.csiro.auresearchgate.net

Geochemical Cycling in Abiotic Environmental Compartments

In natural waters, tellurium is typically present at very low concentrations. researchgate.netiaea.org Total dissolved tellurium in open oceans is generally below 2 ng/L, while concentrations in non-polluted freshwaters can be an order of magnitude higher. iaea.org In aqueous solutions, the speciation of tellurium is a critical factor controlling its mobility and fate. igdtp.eu The main inorganic species are tellurite (B1196480) (Te(IV)) and tellurate (B1236183) (Te(VI)). iaea.orgelectrochemsci.org The solubility of tellurium species is influenced by pH, redox potential (Eh), and the presence of radiolysis products, particularly under the conditions of a nuclear accident containment sump. tandfonline.com For instance, experiments show that radiolysis can have both reducing and oxidizing effects on tellurium, thereby affecting its solubility. tandfonline.com

In soils and sediments, tellurium concentrations are generally in the low ppb (μg/g) range, except in areas near contamination sources. researchgate.netmdpi.com Tellurium demonstrates a tendency to bind with fine-grained iron and manganese-oxide phases and clay-sized soil particles. mdpi.comgtk.fi Sequential chemical extraction from soils near an electronic waste facility showed that tellurium was primarily associated with sulphides, organic matter, and silicates. mdpi.com In contaminated soils from mine tailings, tellurium was found as a mixture of Te(IV) and Te(VI), with iron (III) hydroxides being the main host phases for both species. mdpi.com Radionuclides deposited on soil surfaces can be retained in water films, on hydrated oxide or humus surfaces, or within the crystal lattice of soil minerals. nerc.ac.uk

The table below shows typical concentrations of tellurium in various environmental compartments.

Environmental Compartment	Typical Tellurium Concentration
Open Ocean Water	< 2 ng/L
Freshwater (Non-polluted)	up to 20 ng/L
Soils and Sediments	< 1 ppb to a few ppb (µg/kg)
Air Particulates	< ng/m³
Data compiled from a review of tellurium in the environment. researchgate.netiaea.org

Speciation Analysis of Tellurium in Environmental Matrices

Understanding the speciation of tellurium—its oxidation state and molecular form—is crucial because different species exhibit different mobility, reactivity, and toxicity. researchgate.nettaylorfrancis.com The two predominant inorganic oxidation states in the environment are the more toxic tellurite, Te(IV), and the less toxic tellurate, Te(VI). taylorfrancis.comtaylorfrancis.com

Due to the very low concentrations of tellurium in most environmental samples, its speciation analysis is challenging and often requires pre-concentration steps. researchgate.netiaea.org A variety of advanced analytical techniques have been developed for this purpose. These include:

Ion Chromatography coupled with Inductively Coupled Plasma Mass Spectrometry (IC-ICP-MS): This technique has been used for speciation studies in soil samples. mdpi.com

Hydride Generation Atomic Fluorescence Spectrometry (HG-AFS): This is a sensitive and selective technique for measuring tellurium. laurentienne.ca

Flow Injection Hydride Generation ICP-MS/MS: A highly sensitive, automated method developed for determining Te(IV) and Te(VI) in natural waters, achieving detection limits as low as 0.07 ng L⁻¹. acs.org

Frontal Chromatography ICP-MS (FC-ICP-MS): A novel approach for the simultaneous determination of Te(IV) and Te(VI) in environmental matrices like natural waters, sediments, and soils, with detection limits around 1.0 ng/L. researchgate.net

These methods are essential for accurately assessing the environmental behavior and potential risks associated with tellurium radionuclides like Tellurium-131. electrochemsci.org

Application of Isotopic Ratios (e.g., Iodine-131 to Tellurium-132) in Environmental Radioactivity Monitoring

The analysis of isotopic ratios between different radionuclides released during a nuclear incident is a critical tool for environmental radioactivity monitoring. In the aftermath of nuclear accidents, such as the one at Fukushima Daiichi, the ratio of Iodine-131 (¹³¹I) to Tellurium-132 (¹³²Te) has proven to be particularly valuable for assessing radioactive plumes and understanding environmental contamination. mdpi.comnih.govdntb.gov.ua

The utility of the ¹³¹I/¹³²Te ratio stems from the fact that the half-lives of ¹³¹I and ¹³²Te are relatively similar compared to other fission products like Cesium-134 or Cesium-137. mdpi.com This similarity means that intake estimates from environmental data are less susceptible to uncertainties related to the timing of the intake scenario. mdpi.com Tellurium-132, with a half-life of approximately 77 hours, decays into Iodine-132 (¹³²I). oup.com This decay process makes ¹³²Te a significant parent nuclide in environmental settings following a release. oup.comchalmers.se

Research conducted after the Fukushima accident demonstrated a consistent correlation between ¹³¹I/¹³²Te ratios found in environmental measurements and those determined from direct measurements in human subjects, validating the environmental data. mdpi.comnih.gov For example, studies of individuals exposed to the radioactive plume showed decay-corrected ¹³¹I/¹³²Te ratios ranging from 0.96 ± 0.05 to 2.29 ± 0.38. mdpi.comnih.gov These findings were in good agreement with environmental air dose rate measurements. mdpi.com One measurement taken at the Abukumakogen Service Area, south of Tamura City, Japan, on March 15, 2011, recorded a decay-corrected ¹³¹I/¹³²Te ratio of 0.78. mdpi.com

The consistency of these ratios across different types of samples underscores their importance in verifying and calibrating environmental dispersion models and dose assessments. mdpi.com By comparing these isotopic fingerprints, scientists can gain a clearer picture of the composition of radioactive releases and their subsequent behavior in the environment. tandfonline.com

The following table presents decay-corrected ratios of ¹³¹I to ¹³²Te from data collected after the Fukushima incident.

Subject/Location	Decay Corrected Ratio of ¹³¹I to ¹³²Te	Calibration Method
Subject A	0.96 ± 0.05	Biokinetic (¹³¹I and ¹³²Te)
Subject B	1.12 ± 0.07	Biokinetic (¹³¹I and ¹³²Te)
Subject C	2.29 ± 0.38	Biokinetic (¹³¹I and ¹³²Te)
Subject D	1.83 ± 0.16	Biokinetic (¹³¹I and ¹³²Te)
Subject E	1.93 ± 0.17	Biokinetic (¹³¹I and ¹³²Te)
Arithmetic Average	1.63 ± 0.55	Biokinetic (¹³¹I and ¹³²Te)
Weighted Average	1.02 ± 0.05	Biokinetic (¹³¹I and ¹³²Te)
Abukumakogen SA	0.78	Air Dose Rate Measurement
Data sourced from a study on radioactivity from the Fukushima accident, decay-corrected to 17:00 on March 15, 2011. mdpi.comresearchgate.net

Instrumentation and Detection Methods for Tellurium 131 Research

Gamma Spectrometry for Direct Measurement and Quantification

Gamma spectrometry is the most direct method for identifying and quantifying gamma-emitting radionuclides like Tellurium-131. This technique measures the energy and intensity of gamma rays emitted during radioactive decay. Te-131 decays to Iodine-131 (B157037) (I-131), which is also a significant gamma emitter. wikipedia.org Therefore, gamma spectra of a sample containing Te-131 will show characteristic peaks from both nuclides.

Table 1: Principal Gamma Ray Emissions of this compound and its Daughter Isotope Iodine-131

Isotope	Gamma Ray Energy (keV)	Emission Probability per Decay
This compound (Te-131)	145 ± 10	~1.0
	450 ± 10	~0.24
	595 ± 15	~0.06
	950 ± 15	~0.04
	1140 ± 20	~0.08
Iodine-131 (I-131)	284.305	6.06%
	364.489	81.2%
	636.989	7.26%

Source: Physical Review cnea.gob.araps.org, IAEA-NDS iaea.org

High Purity Germanium (HPGe) detectors are semiconductor-based devices renowned for their superior energy resolution in gamma spectroscopy. barc.gov.in This makes them the preferred choice for accurately identifying and quantifying radionuclides in complex samples where gamma-ray peaks may be closely spaced. barc.gov.ininfn.it The principle of operation involves the creation of electron-hole pairs within the germanium crystal when it interacts with a gamma ray. The number of these pairs is proportional to the energy of the incident photon.

For Te-131 research, the high resolution of HPGe detectors is critical for distinguishing its primary gamma peak at 145 keV from other emissions and from the prominent 364 keV peak of its daughter, I-131. cnea.gob.ariaea.orgnih.gov A significant operational requirement for HPGe detectors is that they must be cooled to cryogenic temperatures (typically with liquid nitrogen) to reduce thermal noise, which would otherwise degrade their energy resolution. barc.gov.inmetorx.com

Scintillation detectors, particularly those using Thallium-doped Sodium Iodide (NaI(Tl)) crystals, are a widely used and cost-effective tool for gamma-ray detection. nuclearsystem.comortec-online.com When a gamma ray interacts with the NaI(Tl) crystal, it produces flashes of light (scintillations), which are then converted into an electrical signal by a photomultiplier tube (PMT). horiba.comluxiumsolutions.com The intensity of the light flash is proportional to the energy of the absorbed gamma ray.

While NaI(Tl) detectors offer high detection efficiency due to the high density and high atomic number of iodine, their energy resolution is significantly poorer than that of HPGe detectors. horiba.comresearchgate.net However, their high efficiency and the ability to be manufactured in large sizes make them suitable for applications such as environmental monitoring, preliminary screening, and in whole-body counters where high sensitivity is more critical than excellent energy resolution. luxiumsolutions.commdpi.com A major drawback is that NaI(Tl) crystals are hygroscopic and must be hermetically sealed. nuclearsystem.comluxiumsolutions.com

Cadmium Zinc Telluride (CZT) detectors are another type of semiconductor detector that offers a compelling alternative to both HPGe and scintillation detectors. kromek.com A key advantage of CZT detectors is their ability to operate at room temperature, eliminating the need for cryogenic cooling. wikipedia.orgphysicsopenlab.org They function by directly converting gamma-ray photons into an electrical signal. kromek.com

CZT detectors provide better energy resolution than NaI(Tl) scintillators, allowing for clearer identification of different radionuclides. researchgate.netwikipedia.org While their resolution is not as sharp as that of HPGe systems, their compact size, robustness, and room-temperature operation make them ideal for portable and field-deployable instruments used in homeland security and medical imaging. kromek.comscience.gov

Table 2: Comparison of Common Gamma Spectrometry Detectors

Feature	HPGe Detectors	NaI(Tl) Scintillators	CZT Detectors
Energy Resolution	Excellent (<1 keV FWHM at 122 keV)	Poor (~8 keV FWHM at 122 keV)	Good (<3% FWHM at 122 keV) science.gov
Operating Temperature	Cryogenic (~77 K)	Room Temperature	Room Temperature
Detection Efficiency	Good	Excellent	Good
Cost	High	Low	Moderate

| Key Advantage | Superior energy resolution barc.gov.in | High efficiency, low cost nuclearsystem.com | Room-temperature operation, portable wikipedia.org |

Neutron Activation Analysis (NAA) for Tellurium Content

Neutron Activation Analysis (NAA) is a highly sensitive nuclear analytical technique used to determine the elemental composition of a wide variety of materials. wikipedia.orgnmi3.eu It does not measure existing Te-131 but is used to quantify the amount of stable tellurium in a sample. The process involves irradiating the sample with neutrons, typically in a nuclear reactor. mit.edu

Stable isotopes within the sample capture neutrons and are transformed into radioactive isotopes. For tellurium, the stable isotope Tellurium-130 (¹³⁰Te), which has a natural abundance of about 34%, captures a neutron to become this compound via the nuclear reaction ¹³⁰Te(n,γ)¹³¹Te. wikipedia.orgresearchgate.networldresearchersassociations.com The newly created radioactive ¹³¹Te then decays, emitting characteristic gamma rays which can be measured using gamma spectrometry.

The activity of the induced ¹³¹Te (or its daughter, ¹³¹I) is directly proportional to the initial mass of ¹³⁰Te in the sample. researchgate.net Research has shown that measuring the gamma rays from the daughter ¹³¹I is the most sensitive method for determining tellurium content using INAA (Instrumental Neutron Activation Analysis). researchgate.net A significant advantage of NAA is that it is non-destructive for many types of samples. wikipedia.org

Isotopic Analysis via Mass Spectrometry (e.g., Inductively Coupled Plasma Mass Spectrometry (ICP-MS))

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a powerful analytical technique capable of detecting metals and several non-metals at very low concentrations. rsc.org It is primarily used to determine the isotopic composition of elements in a sample. rsc.org In this method, the sample is introduced into a high-temperature argon plasma, which ionizes the atoms. These ions are then passed through a mass spectrometer, which separates them based on their mass-to-charge ratio. nih.gov

While ICP-MS provides extremely precise measurements of isotopic ratios for stable or very long-lived isotopes, its direct application for quantifying the short-lived Te-131 radionuclide is not typical. nih.gov It is more suited for measuring the ratios of stable tellurium isotopes (¹²⁰Te, ¹²²Te, ¹²³Te, ¹²⁴Te, ¹²⁵Te, ¹²⁶Te, ¹²⁸Te, ¹³⁰Te) in a sample to understand its origin or history. nih.gov A known challenge in tellurium analysis by ICP-MS is the potential for isobaric interference from xenon isotopes, though modern instruments and methods can often resolve this. mdpi.com

Future Research Directions and Unresolved Questions in Tellurium 131 Science

Continual Refinement of Nuclear Data and Cross-Sections

Accurate and comprehensive nuclear data are the bedrock of all applications involving radioisotopes. For Te-131, which is a precursor to the medically significant Iodine-131 (B157037) (I-131), precise knowledge of its production cross-sections is paramount for optimizing I-131 yields. worldresearchersassociations.comtsnmjournals.org The production of I-131 typically involves the neutron irradiation of a Tellurium-130 (¹³⁰Te) target, which captures a neutron to become Tellurium-131, and subsequently decays to I-131. worldresearchersassociations.com

Future research will focus on the continual refinement of neutron capture cross-section data for tellurium isotopes. escholarship.orgtandfonline.com Recent evaluations have already led to improved data sets, such as those in the Japanese Evaluated Nuclear Data Library (JENDL), by incorporating new measurements and applying statistical model codes. tandfonline.comtandfonline.com However, discrepancies can still exist between different evaluations and experimental values, highlighting the need for ongoing measurements and validation. For instance, studies have shown that refining the thermal neutron capture cross-sections of various tellurium isotopes can lead to more accurate predictions of radioisotope production. escholarship.org The use of advanced techniques, such as the activation method and Prompt Gamma Activation Analysis (PGAA), will be crucial in obtaining more precise cross-section measurements. escholarship.orgresearchgate.net

Table 1: Thermal Neutron Capture Cross-Sections of Selected Tellurium Isotopes

Isotope	Cross-Section (barns)
¹²³Te	2.908 ± 0.049
¹²⁵Te	0.167 ± 0.017
¹²⁷Te	0.149 ± 0.004
¹²⁹Te	0.124 ± 0.008
¹³¹Te	0.067 ± 0.005

This table presents a selection of thermal neutron capture cross-sections for various tellurium isotopes. Data is compiled from experimental measurements and evaluations. It is important to note that these values are subject to refinement as new experimental data becomes available. escholarship.org

Development of Novel Separation and Purification Methodologies for High-Purity Tellurium Isotopes

The production of high-purity I-131 for medical use is critically dependent on the efficient separation of iodine from the tellurium target material after irradiation. worldresearchersassociations.comosti.gov Traditional methods like wet and dry distillation have been employed, but they can be complex and may lead to product contamination. worldresearchersassociations.com

Consequently, a significant area of future research is the development and optimization of novel separation and purification techniques. iaea.org Ion exchange chromatography has emerged as a promising alternative, offering a simpler process with a reduced likelihood of contamination and the potential for high product yields. worldresearchersassociations.comosti.gov Studies have investigated the use of various resins, such as Dowex-1x8, and have determined key parameters like resin exchange capacity and distribution coefficients to optimize the separation process. worldresearchersassociations.com Further research is needed to explore new and more efficient ion exchangers and elution systems. researchgate.net

Another avenue of development is the use of advanced physical methods for isotope separation. Gas ultracentrifugation, for example, can enrich tellurium in any of its natural isotopes to over 95% purity. orano.group This high level of isotopic purity in the initial target material can significantly enhance the specific activity of the resulting I-131. iaea.org Research into optimizing these enrichment processes and developing other novel physical separation techniques will be crucial for producing the highest quality medical radioisotopes. tandfonline.com

Enhanced Mechanistic Understanding of Environmental Transport and Geochemistry of Tellurium Radionuclides

Future research must focus on developing a more comprehensive understanding of the biogeochemical behavior of tellurium. publish.csiro.au This includes studying its speciation in different environments, as tellurium can exist in various oxidation states (-2, 0, +4, +6), which affects its mobility and toxicity. nih.govnih.gov Understanding how tellurium interacts with soils, sediments, and natural waters is critical for predicting its transport and potential for bioaccumulation. publish.csiro.auifremer.fr

Advancements in Theoretical Nuclear Models for Complex Interactions

Theoretical nuclear models are essential for understanding the structure and behavior of nuclei, particularly for neutron-rich isotopes like Te-131. arxiv.orgias.ac.in The traditional independent particle shell model, which assumes nucleons move independently in a mean field, has been shown to be inadequate for describing the complex interactions within these nuclei. physicsworld.com

A key area for future research is the advancement of theoretical models to better account for complex nuclear interactions. This includes incorporating the effects of three-nucleon forces, which are becoming increasingly important for understanding the properties of neutron-rich nuclei. arxiv.orguj.edu.pl Recent theoretical developments based on effective field theories of quantum chromodynamics are providing new insights into these forces. arxiv.org

These advanced models will be crucial for predicting the properties of exotic nuclei, understanding the evolution of nuclear shell structure far from stability, and explaining phenomena such as the "island of inversion." ias.ac.iniaea.org By improving our theoretical understanding of nuclei like Te-131, we can better predict their decay properties, reaction cross-sections, and other characteristics that are vital for their applications. tandfonline.com

Methodological Innovations in High-Resolution Spectroscopic Characterization

High-resolution spectroscopy is a powerful tool for probing the structure and properties of atomic nuclei. mdpi.comacs.org For Te-131, spectroscopic techniques are used to characterize its decay scheme, determine the energies and intensities of its emitted radiation, and investigate its nuclear structure. chemlin.orglnhb.fr

Future research will focus on developing and applying innovative spectroscopic methods to gain even more detailed insights into Te-131. This includes advancements in gamma-ray spectroscopy, which is used to measure the gamma rays emitted during the decay of Te-131 and its daughter products. lnhb.fr The use of high-purity germanium (HPGe) detectors and advanced data analysis techniques will continue to improve the precision and sensitivity of these measurements.

Furthermore, techniques like multi-collector inductively coupled plasma mass spectrometry (MC-ICP-MS) are enabling precise measurements of tellurium isotope ratios, even with very small sample sizes. spectroscopyonline.com This is valuable for a wide range of applications, from geochemistry to nuclear forensics. spectroscopyonline.com Innovations in other spectroscopic techniques, such as Raman spectroscopy and atomic force microscopy, are also providing new ways to characterize tellurium-containing materials at the nanoscale. mdpi.com Continued development in these areas will undoubtedly lead to a more complete characterization of Te-131 and its properties.

Q & A

Q. What are the key decay properties of Tellurium-131, and how are they experimentally determined?

this compound undergoes β⁻ decay to form Iodine-131, a process critical for studying nuclear decay chains and environmental radioactivity. Experimental determination involves gamma spectroscopy to identify characteristic γ-ray emissions (e.g., 364 keV from I-131) and beta spectrometry to measure β-particle energy spectra. Half-life validation requires repeated activity measurements over time using liquid scintillation counting or ionization chambers, with decay curves analyzed for statistical consistency .

Q. What safety protocols are essential when handling this compound in laboratory settings?

Due to its radiotoxicity and potential for aerosol formation, researchers must:

• Use fume hoods with HEPA filters to minimize inhalation risks.
• Wear PPE (gloves, lab coats, respirators) to prevent skin contact and ingestion.
• Store Te-131 in sealed, lead-shielded containers in ventilated areas.
• Monitor workplace air concentrations (TWA ≤ 0.1 mg/m³) using real-time particulate detectors .

Q. What methodologies are recommended for detecting and quantifying this compound in environmental samples?

• Separation : Preconcentrate Te-131 via solvent extraction (e.g., using diethyl dithiophosphate) or ion-exchange chromatography.
• Detection : Employ gamma-ray spectrometry with high-purity germanium (HPGe) detectors for low-level activity measurements.
• Validation : Cross-check results with neutron activation analysis (NAA) or inductively coupled plasma mass spectrometry (ICP-MS) to address matrix interference .

Advanced Research Questions

Q. How can researchers design experiments to study this compound’s decay pathways while minimizing interference from daughter nuclides?

• Timed Sampling : Collect data at intervals shorter than I-131’s half-life (8.02 days) to isolate Te-131’s signal.
• Chemical Separation : Use rapid separation techniques (e.g., precipitation of I-131 with AgNO₃) post-decay to reduce cross-contamination.
• Monte Carlo Simulations : Model decay kinetics to predict interference thresholds and optimize sampling schedules .

Q. What strategies are effective in resolving contradictions between theoretical predictions and experimental data on this compound’s half-life?

• Error Source Analysis : Assess detector efficiency calibration, background subtraction, and statistical counting errors.
• Collaborative Reproducibility : Compare results across labs using standardized reference materials (e.g., NIST-traceable sources).
• Meta-Analysis : Aggregate historical datasets to identify systematic biases or outliers, applying Bayesian statistics to refine uncertainty estimates .

Q. How can computational models be integrated with experimental data to predict this compound’s behavior in complex matrices?

• Density Functional Theory (DFT) : Calculate Te-131’s electron capture probabilities and decay energy profiles.
• Geochemical Modeling : Use PHREEQC or similar software to simulate Te-131 adsorption/desorption in soil-water systems.
• Machine Learning : Train algorithms on existing decay data to predict transport behavior in heterogeneous environments .

Methodological Notes

• Reproducibility : Document experimental parameters (e.g., detector calibration dates, reagent purity) in supplemental materials to enable replication .
• Data Contradictions : Use Bland-Altman plots or Cohen’s kappa to quantify inter-method variability .
• Ethical Reporting : Disclose all conflicts of interest and adhere to journal guidelines for radioactive material handling .